N-(2-Pentynyl)phthalimide
Overview
Description
N-(2-Pentynyl)phthalimide is a chemical compound with the empirical formula C13H11NO2 and a molecular weight of 213.23 . It is also known by the synonym 1-Phthalimido-2-pentyne .
Molecular Structure Analysis
The molecular structure of N-(2-Pentynyl)phthalimide is represented by the SMILES string CCC#CCN1C(=O)c2ccccc2C1=O
. The InChI key is YGFAGDNPORPFTC-UHFFFAOYSA-N
.
Physical And Chemical Properties Analysis
N-(2-Pentynyl)phthalimide is a solid substance . It has a melting point range of 97-101 °C .
Scientific Research Applications
- HDAC Inhibition : Phthalimides, including N-(2-Pentynyl)phthalimide, exhibit histone deacetylase (HDAC) inhibitory activity. HDAC inhibitors are investigated for their potential in cancer therapy, neurodegenerative diseases, and other conditions .
- Anti-Inflammatory Properties : Research using triazole-conjugated phthalimides demonstrated high anti-inflammatory action. These compounds were obtained through 1,3-dipolar cycloaddition cycles from N-[azidoalkyl] phthalimides and terminal alkynes .
- Transition-Metal-Free C–N Bond Formation : N-(2-Pentynyl)phthalimide can be synthesized via an unprecedented metal-free method. The intramolecular cyclization of 2-(hydroxymethyl)benzamides using TBAI/TBHP (tetra-butylammonium iodide/tert-butyl hydrogen peroxide) yields N-substituted phthalimides in excellent yields. This approach offers advantages such as short reaction times, high atom economy, and mild conditions .
- Pesticide Development : Although less explored, phthalimides have been used as core structures in some pesticides. For instance, N-(4-Pentynyl)phthalimide serves as a pharmaceutical intermediate . Further research could explore its potential in agrochemical formulations.
Pharmaceuticals and Drug Development
Chemical Synthesis and Catalysis
Agrochemicals and Pest Control
Safety and Hazards
N-(2-Pentynyl)phthalimide is classified as having acute toxicity when ingested, causing skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of water .
Mechanism of Action
Target of Action
N-(2-Pentynyl)phthalimide is a derivative of phthalimide . Phthalimides are a privileged structural motif frequently found in natural products, pharmaceuticals, and organic materials . .
Mode of Action
For instance, some phthalimide derivatives play a role in histone deacetylase (HDAC) inhibition .
Biochemical Pathways
Phthalimides are known to be involved in various biochemical pathways due to their core structures being frequently encountered in natural products, pharmaceuticals, and agrochemicals .
Result of Action
Phthalimides and their derivatives are known to have various biological activities, including anti-inflammatory effects and α-tnf inhibition .
properties
IUPAC Name |
2-pent-2-ynylisoindole-1,3-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h4-5,7-8H,2,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGFAGDNPORPFTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC#CCN1C(=O)C2=CC=CC=C2C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60429051 | |
Record name | N-(2-Pentynyl)phthalimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60429051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Pentynyl)phthalimide | |
CAS RN |
339310-24-6 | |
Record name | N-(2-Pentynyl)phthalimide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60429051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-Pentynyl)phthalimide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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